Cas no 914216-23-2 (methyl 2,2-dimethyl-3-sulfopropanoate)

• Product Name: methyl 2,2-dimethyl-3-sulfopropanoate
• CAS No: 914216-23-2
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• MDL: MFCD09057574
• CID: 1963407
• PubChem ID: 16641360
• Update Time: 2025-10-29

methyl 2,2-dimethyl-3-sulfopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chlorosulfonyl-2,2-dimethylpropanoate
• methyl 2,2-dimethyl-3-sulfopropanoate
• DTXCID40537188
• Methyl 3-(chlorosulfonyl)-2,2-dimethylpropanoate
• AT38751
• EN300-135948
• Methyl3-(chlorosulfonyl)-2,2-dimethylpropanoate
• MFCD09057574
• SCHEMBL23539152
• DB-105084
• 914216-23-2
• NS-02465
• AKOS000272862
• DTXSID30586423

• MDL： MFCD09057574
• Inchi： 1S/C6H11ClO4S/c1-6(2,5(8)11-3)4-12(7,9)10/h4H2,1-3H3
• InChI Key： CGHRVMRGPGBQMI-UHFFFAOYSA-N
• SMILES： ClS(CC(C(=O)OC)(C)C)(=O)=O

Computed Properties

• Exact Mass: 214.0066577Da
• Monoisotopic Mass: 214.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl 2,2-dimethyl-3-sulfopropanoate

Methyl 2,2-Dimethyl-3-Sulfopropanoate (CAS 914216-23-2): Properties, Applications, and Market Insights

Methyl 2,2-dimethyl-3-sulfopropanoate (CAS 914216-23-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This ester derivative, characterized by its sulfonate functional group, is widely utilized as a key intermediate in synthetic chemistry. Its unique molecular structure, featuring a methyl ester and a sulfopropyl moiety, makes it valuable for various applications, including drug synthesis, agrochemical production, and material science.

The growing interest in methyl 2,2-dimethyl-3-sulfopropanoate is driven by its versatility and compatibility with modern green chemistry principles. Researchers and manufacturers are increasingly exploring sustainable synthesis routes for this compound, aligning with global trends toward eco-friendly chemical processes. The demand for sulfonate esters like this one has surged due to their role in producing high-performance materials and bioactive molecules.

One of the most notable properties of methyl 2,2-dimethyl-3-sulfopropanoate is its stability under various reaction conditions, making it an excellent candidate for multi-step synthetic pathways. Its sulfonic acid derivative nature allows for enhanced solubility in polar solvents, which is crucial for industrial-scale applications. Additionally, the presence of the dimethyl group contributes to steric hindrance, influencing reactivity patterns in organic transformations.

In the pharmaceutical sector, CAS 914216-23-2 is frequently employed as a building block for drug candidates targeting inflammation and metabolic disorders. The compound's ability to act as a sulfonation agent or a protecting group in complex syntheses has made it indispensable in medicinal chemistry. Recent studies have also highlighted its potential in developing novel biodegradable polymers, addressing the urgent need for sustainable packaging solutions.

The market for methyl 2,2-dimethyl-3-sulfopropanoate is expanding, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers are focusing on improving purity levels and scaling up production to meet the rising demand. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to ensure the quality of this compound, which is critical for research and industrial applications.

From an environmental perspective, the biodegradability profile of methyl 2,2-dimethyl-3-sulfopropanoate is under active investigation. Regulatory agencies are increasingly emphasizing the importance of green chemistry metrics, prompting manufacturers to optimize synthesis routes to minimize waste and energy consumption. This aligns with broader industry trends toward circular economy practices in chemical production.

For researchers working with CAS 914216-23-2, proper handling and storage are essential to maintain the compound's integrity. While not classified as hazardous under standard regulations, it should be stored in a cool, dry environment away from strong oxidizing agents. Material safety data sheets (MSDS) provide detailed guidance on handling procedures for this sulfopropanoate derivative.

The future outlook for methyl 2,2-dimethyl-3-sulfopropanoate appears promising, with ongoing research exploring new applications in catalysis and nanomaterial synthesis. As industries continue to prioritize sustainable chemistry solutions, this compound's role is expected to grow significantly. Its compatibility with flow chemistry systems further enhances its appeal for modern manufacturing processes.

In conclusion, methyl 2,2-dimethyl-3-sulfopropanoate (CAS 914216-23-2) represents an important class of sulfonate esters with diverse industrial applications. Its unique chemical properties, combined with growing demand in pharmaceuticals and materials science, position it as a compound of significant interest for researchers and manufacturers alike. As synthetic methodologies advance, we can anticipate even broader utilization of this versatile chemical building block.